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Compound of Interest

Compound Name: (Rac)-CP-601927 hydrochloride

Cat. No.: B1669543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Rac)-CP-601927 hydrochloride, with the CAS number 230615-01-7, is the racemic mixture of

CP-601927, a potent and selective partial agonist of the α4β2 nicotinic acetylcholine receptor

(nAChR).[1] This compound has garnered interest in the scientific community for its potential

therapeutic applications, particularly in the realm of neuroscience. Its activity at the α4β2

nAChR, the most abundant nicotinic receptor subtype in the brain, suggests its involvement in

modulating various cognitive and affective processes. Research indicates that CP-601927

exhibits antidepressant-like properties, making it a valuable tool for investigating the role of the

cholinergic system in mood disorders.[1] This guide provides a comprehensive overview of the

technical data and experimental methodologies associated with (Rac)-CP-601927
hydrochloride to support ongoing and future research endeavors.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (Rac)-CP-601927 hydrochloride is

presented in the table below.
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Property Value

CAS Number 230615-01-7

Molecular Formula C₁₂H₁₃ClF₃N

Molecular Weight 263.69 g/mol

Appearance Solid

Storage Conditions
Powder: -20°C for 2 years. In DMSO: -80°C for

6 months, 4°C for 2 weeks.

Mechanism of Action and Signaling Pathway
(Rac)-CP-601927 hydrochloride acts as a partial agonist at the α4β2 nicotinic acetylcholine

receptor. This receptor is a ligand-gated ion channel that, upon activation, allows the influx of

cations, primarily Na⁺ and Ca²⁺, leading to neuronal depolarization. The partial agonism of CP-

601927 means that it binds to the receptor and elicits a response that is lower than that of a full

agonist like acetylcholine. This property is crucial as it can modulate cholinergic signaling

without causing excessive receptor activation and subsequent desensitization.

The signaling cascade initiated by the activation of α4β2 nAChRs is multifaceted, involving both

rapid ionotropic effects and slower, metabotropic-like signaling pathways. The influx of calcium

ions is a critical event that triggers a cascade of downstream intracellular events.
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α4β2 nAChR Signaling Cascade
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Preclinical Pharmacology
Receptor Binding Affinity
CP-601927 demonstrates high affinity for the α4β2 nAChR subtype and lower affinity for the

α3β4 subtype.

Receptor Subtype Kᵢ (nM)

α4β2 nAChR 1.2[1]

α3β4 nAChR 102[1]

In Vivo Studies: Antidepressant-Like Effects
Studies in murine models have shown that CP-601927 induces significant antidepressant-like

effects. The following table summarizes the dosing used in these behavioral pharmacology

studies.

Animal Model Dosing (mg/kg, i.p.) Behavioral Test

Mice 0.25, 0.75, 1.0, 1.5 Forced Swim Test

Mice 0.25, 0.5, 0.75, 1.0, 1.5 Tail Suspension Test

Toxicology
A toxicity study in juvenile Sprague-Dawley rats was conducted to assess the effects of CP-

601927.
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Animal Model
Dosing (mg/kg, oral
gavage)

Duration Key Findings

Juvenile Rats 0.3, 1, 3 Postnatal Day 7-70

Transient reductions

in body weight at 3

mg/kg. Decreased

motor activity in

females at the highest

dose. No effects on

learning, memory,

sexual maturation, or

reproductive capacity.

Experimental Protocols
In Vivo Formulation and Administration
For in vivo experiments, (Rac)-CP-601927 hydrochloride can be formulated using various

protocols to ensure solubility and bioavailability.

Protocol 1: DMSO/PEG300/Tween-80/Saline Formulation

Prepare a stock solution of (Rac)-CP-601927 hydrochloride in DMSO.

Sequentially add PEG300, Tween-80, and saline to the DMSO stock solution with thorough

mixing after each addition.

The final solvent composition should be 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

saline.

This method yields a clear solution with a solubility of at least 2.5 mg/mL.[2]

Protocol 2: DMSO/SBE-β-CD/Saline Formulation

Prepare a stock solution of (Rac)-CP-601927 hydrochloride in DMSO.

Prepare a 20% solution of SBE-β-CD in saline.
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Add the SBE-β-CD solution to the DMSO stock solution.

The final solvent composition should be 10% DMSO and 90% (20% SBE-β-CD in Saline).

This method yields a clear solution with a solubility of at least 2.5 mg/mL.[2]

Protocol 3: DMSO/Corn Oil Formulation

Prepare a stock solution of (Rac)-CP-601927 hydrochloride in DMSO.

Add corn oil to the DMSO stock solution.

The final solvent composition should be 10% DMSO and 90% corn oil.

This method yields a clear solution with a solubility of at least 2.5 mg/mL.[2]
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In Vivo Formulation Workflow
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Radioligand Binding Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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